Cyclopentanone dimethylhydrazone

• CAS RN: 14090-60-9
• Molecular Formula: C7H14N2
• Molecular Weight: 126.2 g/mol
• IUPAC Name: N-(cyclopentylideneamino)-N-methylmethanamine
• InChI: InChI=1S/C7H14N2/c1-9(2)8-7-5-3-4-6-7/h3-6H2,1-2H3
• InChI Key: WEZHJSIEBKGPAO-UHFFFAOYSA-N
• SMILES: CN(C)N=C1CCCC1
• synonyms: Cyclopentanone dimethyl hydrazone

Description

Cyclopentanone dimethylhydrazone (CPDH) is a chemical compound with the molecular formula C8H16N2. It is a yellow oil that is commonly used in scientific research due to its ability to form complexes with metal ions. CPDH is synthesized through a simple reaction between cyclopentanone and dimethylhydrazine, and has a wide range of applications in both organic and inorganic chemistry.

Mechanism Of Action

The mechanism of action of Cyclopentanone dimethylhydrazone is not well understood. However, it is believed that Cyclopentanone dimethylhydrazone forms complexes with metal ions through coordination of the nitrogen atoms in the hydrazone moiety. These complexes can then participate in a variety of chemical reactions, depending on the nature of the metal ion and the reaction conditions.

Biochemical And Physiological Effects

Cyclopentanone dimethylhydrazone has not been extensively studied for its biochemical or physiological effects. However, it has been shown to have low toxicity in animal studies, suggesting that it may be relatively safe for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

One of the main advantages of Cyclopentanone dimethylhydrazone is its ability to form complexes with a wide range of metal ions. This makes it a versatile ligand for use in a variety of laboratory experiments. However, Cyclopentanone dimethylhydrazone is also relatively unstable and can decompose over time, which can limit its usefulness in certain applications.

Future Directions

There are a number of potential future directions for research involving Cyclopentanone dimethylhydrazone. One area of interest is the development of new metal complexes using Cyclopentanone dimethylhydrazone as a ligand. These complexes could have a wide range of applications in catalysis, electrochemistry, and materials science. Additionally, there is potential for Cyclopentanone dimethylhydrazone to be used in the development of new sensors for metal ions, which could have applications in environmental monitoring and medical diagnostics.

Synthesis Methods

Cyclopentanone dimethylhydrazone is synthesized through a reaction between cyclopentanone and dimethylhydrazine. The reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds through the formation of a hydrazone intermediate, which then undergoes a condensation reaction to form Cyclopentanone dimethylhydrazone.

Scientific Research Applications

Cyclopentanone dimethylhydrazone is commonly used in scientific research as a ligand for metal ions. It forms complexes with a wide range of metal ions, including copper, nickel, and cobalt. These complexes are used in a variety of applications, including catalysis, electrochemistry, and bioinorganic chemistry.